![molecular formula C14H11FN2O B1532659 1-[(2-fluorophenyl)methyl]-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one CAS No. 1258651-06-7](/img/structure/B1532659.png)
1-[(2-fluorophenyl)methyl]-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
Overview
Description
This compound belongs to the class of organic compounds known as phenylpyridines . These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond .
Synthesis Analysis
While specific synthesis methods for this compound were not found, it’s worth noting that pyrrolopyrazine derivatives, which share a similar structure, have been synthesized through various routes including cyclization, ring annulation, cycloaddition, and direct C-H arylation .Physical and Chemical Properties Analysis
The compound has a molecular weight of 242.25 . More detailed physical and chemical properties such as melting point, boiling point, density, and toxicity may require further analysis .Scientific Research Applications
Antibacterial Agents
Compounds with a fluorophenyl moiety, similar to "1-[(2-fluorophenyl)methyl]-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one," have been studied for their antibacterial properties. Arylfluoroquinolones, characterized by a fluorine atom and substituted phenyl groups, demonstrate significant in vitro antibacterial potency. The structural attributes, particularly the 1-substituent and its electronic and spatial properties, significantly affect the antimicrobial efficacy of these compounds (Chu et al., 1985).
Dopamine Receptor Imaging
Derivatives including the fluorophenyl group have been synthesized for potential use in imaging dopamine D4 receptors. A specific compound was synthesized via electrophilic fluorination, showing promise for in vivo efficacy and brain imaging applications, highlighting its utility in neurological research (Eskola et al., 2002).
Organic Synthesis and Drug Development
The compound's framework is pivotal in synthesizing key pharmaceutical intermediates. For instance, a practical synthesis approach involving palladium-catalyzed reactions demonstrated the efficient introduction of aminomethyl moieties, showcasing the compound's role in developing pharmaceuticals (Wang et al., 2006).
Molecular Probes and Sensors
The core structure related to "this compound" has been utilized in creating fluorescent sensors. For instance, novel low-molecular-weight fluorescent sensors based on a pyridine–pyridone core have been developed for zinc detection, demonstrating the compound's application in bioimaging and cellular studies (Hagimori et al., 2015).
Material Science and Polymer Chemistry
The incorporation of pyridine and fluorophenyl groups in polymers has been shown to enhance thermal stability and electrochromic properties. These materials are of interest for various applications, including electronics and optoelectronics, highlighting the versatility of the compound's structural motif in material science (Wang et al., 2008).
Mechanism of Action
Target of Action
It is known that many indole derivatives, which share a similar structure, bind with high affinity to multiple receptors .
Mode of Action
It is known that the incorporation of a pyrrolopyridone core can improve potency by 9–19-fold , suggesting that this compound may interact strongly with its targets.
Biochemical Pathways
Indole derivatives are known to possess various biological activities, affecting a wide range of pathways .
Result of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Action Environment
It is known that the compound is stable at room temperature , suggesting it has good environmental stability.
Properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]-6H-pyrrolo[2,3-c]pyridin-7-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O/c15-12-4-2-1-3-11(12)9-17-8-6-10-5-7-16-14(18)13(10)17/h1-8H,9H2,(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIJSPBXTNIJWBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=CC3=C2C(=O)NC=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401156999 | |
Record name | 1-[(2-Fluorophenyl)methyl]-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401156999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1258651-06-7 | |
Record name | 1-[(2-Fluorophenyl)methyl]-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1258651-06-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(2-Fluorophenyl)methyl]-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401156999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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